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Compound of Interest

Compound Name: (-)-Fustin

CAS No.: 17654-28-3

Cat. No.: B12770380

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of established animal models and

detailed protocols for investigating the diverse bioactivities of (-)-Fustin, a flavonoid with

significant therapeutic potential. The information presented is intended to guide researchers in

designing and executing robust in vivo studies to explore its anti-inflammatory, anti-diabetic,

and neuroprotective properties.

Anti-inflammatory Activity of (-)-Fustin
Carrageenan-Induced Paw Edema in Rats
This model is a classic and widely used assay for evaluating acute inflammation.[1][2]

1.1.1. Summary of Quantitative Data
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Animal
Model

(-)-Fustin
Dose

Route of
Administrat
ion

Duration of
Treatment

Key
Findings

Reference

Male Wistar

Rats

10 mg/kg and

20 mg/kg

Intragastric

gavage

1 week, once

daily

Significant

reduction in

paw edema

at 30 and 60

minutes post-

carrageenan

injection.[1][2]

[1][2]

1.1.2. Experimental Protocol

Animal Model: Male Wistar rats.[1]

Grouping:

Control Group: Vehicle (e.g., distilled water with 50 μL Tween 80).[1]

(-)-Fustin Group (10 mg/kg): 10 mg/kg (-)-Fustin suspension.[1]

(-)-Fustin Group (20 mg/kg): 20 mg/kg (-)-Fustin suspension.[1]

Acclimatization: House animals under standard laboratory conditions for at least one week

prior to the experiment.

Treatment: Administer (-)-Fustin or vehicle via intragastric gavage once daily for 7

consecutive days.[1]

Induction of Inflammation: On the final day of treatment, 1 hour after the last dose, inject 0.1

mL of 1% carrageenan solution in saline into the sub-plantar surface of the left hind paw of

each rat.

Measurement of Paw Edema: Measure the paw volume using a plethysmometer at 0, 30, 60,

120, 180, 240, and 300 minutes after carrageenan injection.[1][2]
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Data Analysis: Calculate the percentage of edema inhibition for each group compared to the

control group.

1.1.3. Experimental Workflow
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Diabetes Induction
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Induction Phase

Treatment & Behavioral Testing
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STZ Injection

Confirmation of Diabetes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b12770380/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-studying-fustin-bioactivity-in-animal-models
https://www.benchchem.com/product/b12770380?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12770380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. akjournals.com [akjournals.com]

2. The flavonoid fustin exerts anti-inflammatory effect in a model of carrageenan-induced
paw oedema - Repository of the Academy's Library [real.mtak.hu]

To cite this document: BenchChem. [Application Notes and Protocols for Studying (-)-Fustin
Bioactivity in Animal Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12770380/docs#application-notes-and-protocols-for-
studying-fustin-bioactivity-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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